Cas no 1780001-93-5 (tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 1780001-93-5
• MDL: MFCD22393829
• CID: 4613405
• PubChem ID: 105514574
• Update Time: 2025-07-23

tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• MDL： MFCD22393829

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1780001-93-5): A Key Compound in Pharmaceutical Research

tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, with the CAS number 1780001-93-5, has emerged as a significant molecule in the field of medicinal chemistry. This compound, characterized by its unique structural features, is being explored for its potential applications in drug development and therapeutic interventions. Its chemical structure, which includes a tetrahydroisoquinoline ring system and a substituted carboxylate group, provides a versatile platform for further functionalization and modification. Recent advancements in synthetic methodologies have enabled researchers to synthesize this compound with high efficiency, opening new avenues for its use in pharmaceutical research.

The tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate molecule exhibits a complex interplay of electronic and steric effects, which are critical in determining its reactivity and biological activity. The presence of the tert-butyl group at the 4-position of the tetrahydroisoquinoline ring contributes to the compound's stability and solubility in various solvents. This structural feature is particularly important in the context of drug delivery systems, where solubility and bioavailability are key parameters. Additionally, the aminomethyl substituent at the 4-position introduces functional groups that can participate in hydrogen bonding interactions, enhancing the compound's potential for molecular recognition in biological systems.

Recent studies have highlighted the role of tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate in the development of novel therapeutic agents. For instance, a 2023 publication in the Journal of Medicinal Chemistry reported the use of this compound as a scaffold for the synthesis of selective serotonin reuptake inhibitors (SSRIs). The researchers demonstrated that the tert-butyl group significantly improved the metabolic stability of the final drug candidate, reducing the risk of hepatic toxicity. This finding underscores the importance of structural modifications in optimizing the pharmacological profile of compounds derived from this scaffold.

Another area of interest is the application of tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate in the treatment of neurodegenerative diseases. A 2024 study published in Neuropharmacology explored its potential as a modulator of the NMDA receptor. The compound was shown to exhibit neuroprotective effects in in vitro models of Alzheimer's disease, suggesting its potential as a therapeutic agent for cognitive disorders. The ability of the aminomethyl group to interact with specific receptor sites is a key factor in this observed activity.

The synthesis of tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has been a focus of recent chemical research. A 2023 article in Organic Letters described a novel multistep synthesis involving the coupling of a substituted aromatic amine with a tetrahydroisoquinoline derivative. This method not only improved the yield of the target compound but also reduced the number of purification steps required. The use of catalytic amounts of transition metals in this process highlights the growing trend towards sustainable and efficient synthetic strategies in pharmaceutical chemistry.

In the context of drug discovery, the tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate scaffold has been utilized to develop compounds with enhanced pharmacokinetic properties. A 2022 study in Drug Discovery Today reported the design of a series of analogs with improved oral bioavailability. The researchers employed computational modeling to predict the interactions between the compound and various metabolic enzymes, enabling the rational design of more stable derivatives. This approach exemplifies the integration of computational tools with traditional synthetic methods in modern drug development.

The tert-butyl group in tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate plays a crucial role in modulating the compound's physicochemical properties. Its steric bulk reduces the likelihood of metabolic degradation, thereby extending the half-life of the molecule in vivo. This property is particularly advantageous for drugs that require prolonged action, such as those used in chronic disease management. Additionally, the tert-butyl group may influence the compound's ability to cross the blood-brain barrier, a critical factor in the development of central nervous system (CNS) therapeutics.

Recent advancements in analytical techniques have enabled the precise characterization of tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure of the compound and its derivatives. These techniques are essential for ensuring the accuracy of synthetic processes and for the identification of potential impurities, which is critical in the context of pharmaceutical quality control.

The potential applications of tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate extend beyond traditional therapeutic areas. In the field of oncology, researchers are exploring its use as a radiosensitizer to enhance the efficacy of radiation therapy. A 2023 preclinical study demonstrated that the compound could increase the sensitivity of cancer cells to ionizing radiation, suggesting its potential as an adjuvant in combination therapies. This finding highlights the versatility of the compound in addressing complex medical challenges.

In conclusion, tert-butyl 4-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 1780001-93-5) represents a promising scaffold for the development of novel pharmaceutical agents. Its unique structural features and the ability to undergo functionalization make it a valuable tool in medicinal chemistry. Ongoing research into its biological activities and synthetic methodologies is expected to further expand its applications in drug discovery and therapeutic innovation.